Cas no 73036-29-0 (3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-)

3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- structure
73036-29-0 structure
Product Name:3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-
CAS No:73036-29-0
MF:C21H36O5
MW:368.50754737854
CID:571751
PubChem ID:194489
Update Time:2025-04-19

3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-
    • protoconstipatic acid
    • 73036-29-0
    • DTXSID60223314
    • (2S,3R)-2-[(14S)-14-hydroxypentadecyl]-4-methylidene-5-oxooxolane-3-carboxylic acid
    • CHEBI:199262
    • (2R,3S)-2-[(14R)-14-hydroxypentadecyl]-4-methylene-5-oxo-tetrahydrofuran-3-carboxylic acid
    • (2R,3S)-2-[(14R)-14-hydroxypentadecyl]-4-methylidene-5-oxooxolane-3-carboxylic acid
    • Allo-murolic acid
    • Inchi: 1S/C21H36O5/c1-16(22)14-12-10-8-6-4-3-5-7-9-11-13-15-18-19(20(23)24)17(2)21(25)26-18/h16,18-19,22H,2-15H2,1H3,(H,23,24)/t16-,18-,19+/m0/s1
    • InChI Key: UYUDMGMNHAKPEV-YTQUADARSA-N
    • SMILES: O1C(C(=C)[C@@H](C(=O)O)[C@@H]1CCCCCCCCCCCCC[C@H](C)O)=O

Computed Properties

  • Exact Mass: 368.25638
  • Monoisotopic Mass: 368.25627424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 1.06
  • Boiling Point: 548.8°C at 760 mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.498
  • PSA: 83.83

3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- Related Literature

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